Cas no 118650-57-0 (4,6-Dideoxysucrose)

• Product Name: 4,6-Dideoxysucrose
• CAS No: 118650-57-0
• MF: C₁₂H₂₂O₉
• MW: 310.297685146332
• CID: 145111
• PubChem ID: 195270
• Update Time: 2024-02-28

4,6-Dideoxysucrose Chemical and Physical Properties

Names and Identifiers

• a-D-xylo-Hexopyranoside, b-D-fructofuranosyl 4,6-dideoxy-
• 4,6-dideoxysucrose
• alpha-D-fructofuranosyl 4,6-dideoxy-alpha-D-xylo-hexopyranoside
• alpha-D-Xylo-hexopyranoside, beta-D-fructofuranosyl 4,6-dideoxy-
• Hex-2-ulofuranosyl 4,6-dideoxyhexopyranoside
• 4,6-Dideoxysucrose

• Inchi： 1S/C12H22O9/c1-5-2-6(15)8(16)11(19-5)21-12(4-14)10(18)9(17)7(3-13)20-12/h5-11,13-18H,2-4H2,1H3/t5-,6+,7-,8-,9-,10+,11-,12-/m1/s1
• InChI Key： PEGKGDVXERBKMT-VIXLETMSSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@]1(CO)O[C@@H]1[C@@H]([C@H](C[C@@H](C)O1)O)O)O)O

Computed Properties

• Exact Mass: 310.126
• Monoisotopic Mass: 310.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 149

Experimental Properties

• Density: 1.57
• Boiling Point: 598.3°Cat760mmHg
• Flash Point: 315.7°C
• Refractive Index: 1.602

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds